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Compound of Interest

Compound Name: 2-Bromobenzoylacetonitrile

Cat. No.: B1278727

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromobenzoylacetonitrile was not
readily available. The following guidance is based on the safety data for the closely related and
structurally similar compound, (2-Bromophenyl)acetonitrile. It is imperative to treat 2-
Bromobenzoylacetonitrile with the same, if not greater, level of caution.

Researchers, scientists, and drug development professionals must adhere to strict safety
protocols when handling 2-Bromobenzoylacetonitrile due to its potential hazards. This
compound is classified as a halogenated organic nitrile and should be handled as a hazardous
substance. Primary risks include acute toxicity if swallowed, in contact with skin, or inhaled.[1]
[2] It can cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

All personnel must use appropriate personal protective equipment to minimize exposure. The
following table summarizes the required PPE for handling 2-Bromobenzoylacetonitrile.
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Personal Protective o
Body Part _ Standard/Specification
Equipment

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eyes/Face )
face shield.[3][4] European Standard EN166.[3]

Chemical-resistant gloves
o ) Inspect gloves before use and
) (e.g., double nitrile or Viton) -
Skin ) observe permeability and
and a lab coat or appropriate )
) ) breakthrough time.[1]
protective clothing.[3][4]

Work should be conducted in a
certified chemical fume hood.
[2][5] If a fume hood is not )
] o Follow OSHA respirator
available or exposure limits ] ]
regulations in 29 CFR
1910.134 or European

Standard EN 149.[3]

Respiratory may be exceeded, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic

vapor filter is required.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 2-Bromobenzoylacetonitrile from
receipt to disposal.

[EEN

. Preparation and Pre-Handling:

Thoroughly read and understand the Safety Data Sheet (SDS) for a similar compound, such

as (2-Bromophenyl)acetonitrile.

Ensure a certified chemical fume hood is operational and ready for use.[2][5]

Verify that an emergency eyewash station and safety shower are easily accessible.[3][5]

Assemble all necessary laboratory equipment and reagents before starting work.

N

. Handling the Chemical:
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Don all required PPE as outlined in the table above.

Conduct all manipulations of 2-Bromobenzoylacetonitrile within a chemical fume hood to
minimize inhalation exposure.[2][5]

Avoid direct contact with skin, eyes, and clothing.[1][2]

When transferring the chemical, do so carefully to prevent splashing or aerosol generation.

Keep the container tightly closed when not in use.[1][2]

Prohibit eating, drinking, or smoking in the laboratory area where the chemical is handled.[1]
. Storage:

Store 2-Bromobenzoylacetonitrile in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly sealed.[1][2]

Store in a locked cabinet or an area accessible only to authorized personnel.[6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Disposal Plan

All waste containing 2-Bromobenzoylacetonitrile must be treated as hazardous waste.

1

2

. Waste Collection:

Collect all waste materials, including contaminated PPE (e.g., gloves), absorbent materials
from spills, and empty containers, in a designated, properly labeled, and chemically
compatible waste container.[4]

The container must be sealable.
. Spill Management:

In case of a spill, ensure the area is well-ventilated, preferably within the fume hood.
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Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, dry sand).

Carefully scoop the absorbed material and any contaminated debris into the designated
hazardous waste container.[4]

Decontaminate the spill area with a suitable solvent (e.g., ethanol or acetone), followed by
washing with soap and water. Collect all cleaning materials as hazardous waste.[4]

. Final Disposal:
Store the sealed hazardous waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) or licensed hazardous waste disposal program.[4]

The primary method for the disposal of halogenated organic waste is high-temperature
incineration at a licensed facility.[4]

Do not dispose of 2-Bromobenzoylacetonitrile down the drain.[5]

Emergency First Aid Measures

Immediate action is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1]2]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][2][3]

Ingestion

Do NOT induce vomiting.[1][3] Rinse the mouth

with water. Seek immediate medical attention.[1]

Experimental Workflow
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Caption: Workflow for handling 2-Bromobenzoylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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